Cas no 88489-59-2 (Benzoic acid, 3-[(trifluoromethyl)thio]-, methyl ester)

• Product Name: Benzoic acid, 3-[(trifluoromethyl)thio]-, methyl ester
• CAS No: 88489-59-2
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• CID: 630807
• PubChem ID: 15584687
• Update Time: 2025-04-19

Benzoic acid, 3-[(trifluoromethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(trifluoromethyl)thio]-, methyl ester
• methyl 3-(trifluoromethylsulfanyl)benzoate
• DTXSID40575040
• 88489-59-2
• REUPLSCMAFXGJM-UHFFFAOYSA-N
• Methyl 3-[(trifluoromethyl)sulfanyl]benzoate
• SCHEMBL17714287

• Inchi： 1S/C9H7F3O2S/c1-14-8(13)6-3-2-4-7(5-6)15-9(10,11)12/h2-5H,1H3
• InChI Key： REUPLSCMAFXGJM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 236.01188512g/mol
• Monoisotopic Mass: 236.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.6Ų